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Compound of Interest

Compound Name: 3,4-Dimethylfuran

Cat. No.: B029692

An In-depth Technical Guide to the Core Properties of 3,4-Dimethylfuran and Its Isomers for
Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive comparison of 3,4-Dimethylfuran with its
isomers: 2,3-Dimethylfuran, 2,5-Dimethylfuran, 2-methylfuran, and 3-methylfuran. The
document covers their physicochemical properties, spectroscopic data, synthesis
methodologies, reactivity, and biological activities, with a focus on providing quantitative data
and detailed experimental insights.

Physicochemical Properties

The physicochemical properties of furan isomers are critical for their application in research
and drug development, influencing factors such as solubility, volatility, and membrane
permeability. A comparative summary of these properties is presented in Table 1.
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3,4- 2,3- 2,5- :

Property Dimethylfur Dimethylfur  Dimethylfur
Methylfuran Methylfuran

an an an
Molecular

CeHsO CeHsO CesHsO CsHeO CsHeO
Formula
Molecular
Weight ( 96.13[1][2][3]  96.13[4][5] 96.13[6] 82.10 82.10
g/mol )
Boiling Point 103-104
. 94-95[4] 92-94[6] 63-66 65-66
4 (est.)[7]
Melting Point
¢0) N/A -62.8 (est.)[4] -62 -88.7 -94.28 (est.)
Density (g/mL 0.91[4][8][9

Y (@ 0.9 (est.)[1] L41EE](] 0.903 0.91 0.92

at 25°C) [10]
Refractive 1.443[4][8][9]

1.451 (est.)[1] 1.441 1.433 1.431-1.433
Index (n20/D) [10][11]
Vapor
Pressure 37.8 (est.)[1]

41.3[4] 57.1 139 161
(mmHg at [7]
25°C)
Solubility in 956.1 mg/L Insoluble[4] Slightly
o 0.3 g/100 mL Insoluble

Water (est)[7] [9][10] miscible

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of furan isomers.

The following tables summarize the key spectroscopic data for each compound.

'H and *C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

carbon-hydrogen framework of a molecule.
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Table 2: *H NMR Spectroscopic Data (CDCls)

Compound Proton Chemical Shift (6, ppm)
3,4-Dimethylfuran H-2, H-5 ~7.0
-CHs ~1.9

2,3-Dimethylfuran H-5 ~7.0
H-4 ~6.1

2-CHs ~2.2

3-CHs ~1.9

2,5-Dimethylfuran H-3, H-4 5.81[12]
-CHs 2.23[12]

2-Methylfuran H-5 ~7.25
H-4 ~6.23

H-3 ~5.93

-CHs ~2.26

3-Methylfuran H-2 ~7.2
H-5 ~7.1

H-4 ~6.2

-CHs ~2.0

Table 3: 13C NMR Spectroscopic Data (CDCIs)
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Compound Carbon Chemical Shift (6, ppm)
3,4-Dimethylfuran C-2,C-5 ~138
C-3,C4 ~117

-CHs ~10

2,3-Dimethylfuran C-2 ~145
C-5 ~138

C-14 ~115

C-3 ~110

2-CHs ~13

3-CHs ~9

2,5-Dimethylfuran C-2,C-5 150.18[12]
C-3,C4 106.02[12]

-CHs 13.44[12]

2-Methylfuran C-2 ~151
C-5 ~142

C-4 ~110

C-3 ~106

-CHs ~13

3-Methylfuran C-3 ~123
C-2 ~140

C-5 ~138

C-4 ~110

-CHs ~11
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Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

IR spectroscopy helps identify functional groups, while MS provides information on the
molecular weight and fragmentation patterns.

Table 4: Key IR Absorptions and Mass Spectrometry Data

Compound Key IR Bands (cm~?) Molecular lon (m/z)
3,4-Dimethylfuran C-H (aromatic), C=C, C-O 96
2,3-Dimethylfuran C-H (aromatic), C=C, C-O 96
2,5-Dimethylfuran C-H (aromatic), C=C, C-O 96
2-Methylfuran C-H (aromatic), C=C, C-O 82
3-Methylfuran C-H (aromatic), C=C, C-O 82

Synthesis of Furan Isomers

The synthesis of substituted furans is a cornerstone of heterocyclic chemistry. The Paal-Knorr
and Feist-Benary syntheses are two of the most common and versatile methods.

Paal-Knorr Furan Synthesis

The Paal-Knorr synthesis involves the acid-catalyzed cyclization and dehydration of a 1,4-
dicarbonyl compound to form a furan ring.[13] This method is highly effective for preparing a
wide variety of substituted furans.

intramolecular

1,4-Dicarbonyl H+ -, Protonated attack 5. Hemiacetal -H20 5. Protonated -H+ 5. Cationic 5. Substituted
Compound Carbonyl Intermediate Intermediate Intermediate Furan
+ a-Halo Ketone intramolecular
B-Dicarbonyl Base S Enolate - Halide 5 Alkylated attack S Cyclic -H20 > Hydroxydinydrofuran 5. Substituted

Compound Nucleophile Intermediate Intermediate Furan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3,4-Dimethylfuran | CAS#:20843-07-6 | Chemsrc [chemsrc.com]
e 2. 3,4-Dimethylfuran | C6H80 | CID 34338 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Page loading... [wap.guidechem.com]
e 4. chembk.com [chembk.com]

. 2,3-Dimethylfuran | C6H80O | CID 34337 - PubChem [pubchem.ncbi.nim.nih.gov]
. 2,5-Dimethylfuran | C6H80O | CID 12266 - PubChem [pubchem.ncbi.nim.nih.gov]
. 3,4-dimethyl furan, 20843-07-6 [thegoodscentscompany.com]

. 2,3-Dimethylfuran 99 14920-89-9 [sigmaaldrich.com]

°
© (0] ~ (o] [6)] iy w

. 2,3-DIMETHYLFURAN | 14920-89-9 [chemicalbook.com]
e 10. 2,3-DIMETHYLFURAN | 14920-89-9 [chemicalbook.com]

e 11. 2,3-Dimethylfuran, 99% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 12. chemsynthesis.com [chemsynthesis.com]
e 13. scilit.com [scilit.com]

 To cite this document: BenchChem. [Comparison of 3,4-Dimethylfuran to other furan
isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029692#comparison-of-3-4-dimethylfuran-to-other-
furan-isomers]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b029692?utm_src=pdf-body-img
https://www.benchchem.com/product/b029692?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/20843-07-6_444578.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dimethylfuran
https://wap.guidechem.com/encyclopedia/3-4-dimethylfuran-dic314611.html
https://www.chembk.com/en/chem/2,3-Dimethylfuran
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylfuran
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylfuran
https://www.thegoodscentscompany.com/data/rw1435501.html
https://www.sigmaaldrich.com/US/en/product/aldrich/428469
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5180462.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB5180462.htm
https://www.thermofisher.com/order/catalog/product/L15705.06
https://www.thermofisher.com/order/catalog/product/L15705.06
https://www.chemsynthesis.com/base/chemical-structure-24792.html
https://www.scilit.com/publications/fcebf42a03a4dde2ec92637baec3a4fe
https://www.benchchem.com/product/b029692#comparison-of-3-4-dimethylfuran-to-other-furan-isomers
https://www.benchchem.com/product/b029692#comparison-of-3-4-dimethylfuran-to-other-furan-isomers
https://www.benchchem.com/product/b029692#comparison-of-3-4-dimethylfuran-to-other-furan-isomers
https://www.benchchem.com/product/b029692#comparison-of-3-4-dimethylfuran-to-other-furan-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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